2-{[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]thio}-N-1-naphthylacetamide

• IUPAC Name: 2-[[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-naphthalen-1-ylacetamide
• InChI: InChI=1S/C20H14BrN3O2S/c21-15-10-8-14(9-11-15)19-23-24-20(26-19)27-12-18(25)22-17-7-3-5-13-4-1-2-6-16(13)17/h1-11H,12H2,(H,22,25)
• InChI Key: CMRMNRYVCWYYGC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2NC(=O)CSC3=NN=C(O3)C4=CC=C(C=C4)Br
• Molecular Formula: C20H14BrN3O2S
• Molecular Weight: 440.3 g/mol

Description

2-{[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]thio}-N-1-naphthylacetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-{[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]thio}-N-1-naphthylacetamide involves the inhibition of bacterial and fungal growth by disrupting their cell membranes. It also exhibits anticancer activity by inducing cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
2-{[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]thio}-N-1-naphthylacetamide has been found to have minimal toxicity towards normal cells and tissues. It has also been shown to exhibit anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory and oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]thio}-N-1-naphthylacetamide in lab experiments is its high potency and specificity towards its target cells. However, its limited solubility in water and other solvents may pose a challenge in certain experiments.

Future Directions

There are several future directions for the research and development of 2-{[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]thio}-N-1-naphthylacetamide. These include further optimization of the synthesis method to improve yield and purity, exploration of its potential applications in the treatment of various diseases, and investigation of its mechanism of action at the molecular level. Additionally, the development of novel derivatives and analogues of this compound may lead to the discovery of more potent and effective drugs.
In conclusion, 2-{[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]thio}-N-1-naphthylacetamide is a promising compound with potential applications in various fields of scientific research. Further studies are needed to fully understand its mechanism of action and explore its therapeutic potential.

Scientific Research Applications

2-{[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]thio}-N-1-naphthylacetamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit significant antimicrobial activity against a wide range of bacteria and fungi. Additionally, it has shown promising anticancer activity against various cancer cell lines.